Cas no 107269-33-0 (Tungsten, tetrachlorodiphenoxy-)
Tungsten, tetrachlorodiphenoxy- Chemical and Physical Properties
Names and Identifiers
-
- Tungsten, tetrachlorodiphenoxy-
- (Diphenoxy)tungsten tetrachloride
- 107269-33-0
- phenol;tetrachlorotungsten
- MFCD33403035
-
- MDL: MFCD33403035
- Inchi: 1S/2C6H6O.4ClH.W/c2*7-6-4-2-1-3-5-6;;;;;/h2*1-5,7H;4*1H;/q;;;;;;+4/p-4
- InChI Key: XIHHNZWZBWUETG-UHFFFAOYSA-J
- SMILES: [W](Cl)(Cl)(Cl)Cl.OC1C=CC=CC=1.OC1C=CC=CC=1
Computed Properties
- Exact Mass: 513.907123Da
- Monoisotopic Mass: 511.910074Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 0
- Complexity: 180
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.5Ų
Tungsten, tetrachlorodiphenoxy- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB525465-5 mg |
(Diphenoxy)tungsten tetrachloride; . |
107269-33-0 | 5mg |
€134.00 | 2023-06-14 | ||
| abcr | AB525465-25 mg |
(Diphenoxy)tungsten tetrachloride; . |
107269-33-0 | 25mg |
€382.00 | 2023-06-14 | ||
| abcr | AB525465-5mg |
(Diphenoxy)tungsten tetrachloride; . |
107269-33-0 | 5mg |
€134.00 | 2025-02-20 | ||
| abcr | AB525465-25mg |
(Diphenoxy)tungsten tetrachloride; . |
107269-33-0 | 25mg |
€382.00 | 2025-02-20 |
Tungsten, tetrachlorodiphenoxy- Suppliers
Tungsten, tetrachlorodiphenoxy- Related Literature
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on Tungsten, tetrachlorodiphenoxy-
Recent Advances in the Study of Tungsten, Tetrachlorodiphenoxy- (CAS: 107269-33-0) in Chemical and Biomedical Applications
The compound Tungsten, tetrachlorodiphenoxy- (CAS: 107269-33-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This organotungsten complex, characterized by its unique structural and chemical properties, has shown promising potential in various applications, including catalysis, material science, and biomedical therapeutics. Recent studies have explored its role in enhancing catalytic efficiency, its interactions with biological macromolecules, and its potential as a therapeutic agent. This research brief aims to synthesize the latest findings and provide a comprehensive overview of the current state of knowledge regarding this compound.
One of the most notable advancements in the study of Tungsten, tetrachlorodiphenoxy- is its application in catalytic processes. Researchers have demonstrated its efficacy in facilitating complex organic transformations, such as cross-coupling reactions and oxidation processes. The compound's ability to stabilize reactive intermediates and its tunable electronic properties make it a versatile catalyst. Recent publications highlight its use in sustainable chemistry, where it contributes to the development of greener synthetic pathways with reduced environmental impact. These findings underscore the compound's potential to revolutionize industrial chemical processes.
In the biomedical realm, Tungsten, tetrachlorodiphenoxy- has been investigated for its interactions with biological systems. Preliminary studies suggest that the compound exhibits selective binding affinity for certain proteins and nucleic acids, which could be harnessed for targeted drug delivery or diagnostic applications. However, its cytotoxicity and biocompatibility remain areas of active research. Recent in vitro and in vivo studies have provided mixed results, with some indicating low toxicity at therapeutic doses, while others highlight potential risks at higher concentrations. These findings emphasize the need for further investigation to fully understand the compound's safety profile and therapeutic potential.
Another area of interest is the material science applications of Tungsten, tetrachlorodiphenoxy-. Its unique electronic and structural properties have been leveraged in the development of advanced materials, such as conductive polymers and nanocomposites. Recent work has explored its incorporation into hybrid materials for use in sensors, electronic devices, and energy storage systems. The compound's ability to modulate electronic conductivity and its stability under various conditions make it a promising candidate for next-generation materials. These developments highlight the interdisciplinary potential of Tungsten, tetrachlorodiphenoxy-, bridging the gap between chemistry, biology, and engineering.
Despite these promising developments, several challenges remain in the study and application of Tungsten, tetrachlorodiphenoxy-. One major hurdle is the synthesis and purification of the compound, which often requires stringent conditions and specialized techniques. Additionally, the lack of comprehensive toxicological data poses a barrier to its widespread adoption in biomedical applications. Future research should focus on optimizing synthetic protocols, elucidating the compound's mechanism of action in biological systems, and conducting rigorous safety assessments. Collaborative efforts between chemists, biologists, and material scientists will be essential to unlock the full potential of this intriguing compound.
In conclusion, Tungsten, tetrachlorodiphenoxy- (CAS: 107269-33-0) represents a fascinating area of research with broad implications across multiple disciplines. Its unique properties and versatile applications make it a subject of ongoing investigation, with recent studies shedding light on its catalytic, biomedical, and material science potential. While challenges remain, the compound's promise as a tool for innovation in chemistry and medicine is undeniable. Continued research and interdisciplinary collaboration will be key to advancing our understanding and harnessing the full capabilities of this remarkable organotungsten complex.
107269-33-0 (Tungsten, tetrachlorodiphenoxy-) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)